Cas no 113401-67-5 (3,5-dichloro-1-prop-2-enyl-1,2,4-triazole)

• Product Name: 3,5-dichloro-1-prop-2-enyl-1,2,4-triazole
• CAS No: 113401-67-5
• MF: C₅H₅Cl₂N₃
• MW: 178.019298315048
• CID: 2610685
• PubChem ID: 13700376
• Update Time: 2025-04-21

3,5-dichloro-1-prop-2-enyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-1-prop-2-enyl-1,2,4-triazole
• DTXSID00547086
• 113401-67-5
• 3,5-Dichloro-1-(prop-2-en-1-yl)-1H-1,2,4-triazole

• Inchi： 1S/C5H5Cl2N3/c1-2-3-10-5(7)8-4(6)9-10/h2H,1,3H2
• InChI Key： PVGHBGRUQXVDSO-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NN1CC=C)Cl

Computed Properties

• Exact Mass: 176.9860526Da
• Monoisotopic Mass: 176.9860526Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų